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Compound of Interest

5-(2-Methoxy-4-
Compound Name: _
nitrophenyl)oxazole

Cat. No.: B186685

An In-depth Technical Guide to the Structure and Synthesis of 5-(2-Methoxy-4-
nitrophenyl)oxazole

Introduction

5-(2-Methoxy-4-nitrophenyl)oxazole is a heterocyclic aromatic organic compound that serves
as a valuable building block in organic synthesis and pharmaceutical research.[1] It is
structurally characterized by an oxazole ring substituted at the 5-position with a 2-methoxy-4-
nitrophenyl group. This compound is of significant interest as a key intermediate in the
preparation of the hepatitis C drug candidate VX-497, also known as merimepodib.[2][3] This
guide provides a comprehensive overview of its chemical structure, properties, spectroscopic
data, and a detailed experimental protocol for its synthesis.

Chemical Structure and Properties

The fundamental structure of 5-(2-Methoxy-4-nitrophenyl)oxazole consists of a five-
membered oxazole ring, which is an azole with an oxygen atom at position 1 and a nitrogen
atom at position 3.[4][5] This ring is attached at its 5-position to a phenyl ring. The phenyl ring is
substituted with a methoxy group (-OCH?s) at the 2-position and a nitro group (-NO3) at the 4-
position.

Chemical Structure Diagram:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b186685?utm_src=pdf-interest
https://www.benchchem.com/product/b186685?utm_src=pdf-body
https://www.benchchem.com/product/b186685?utm_src=pdf-body
https://www.benchchem.com/product/b186685?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubs.acs.org/doi/10.1021/op025546f
https://www.researchgate.net/publication/244466581_Preparation_of_5-2Methoxy4-nitrophenyloxazole_A_Key_Intermediate_for_the_Construction_of_VX-497
https://www.benchchem.com/product/b186685?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661760/
https://en.wikipedia.org/wiki/Oxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

2-Methoxy-4-nitrobenzaldehyde K2G0s;-MeOH-Refl Reagtion Intermediate Product Application

mmg O-(2-Methoxy-4-nitrophenyl)oxazole | Further Steps | Synthesis of VX-497 (merimepodib)

K2COs, MeOH, Reflux ‘

Tosylmethyl isocyanide (TosMIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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